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Compound of Interest

6-lodo-pyridine-2-carboxylic acid
Compound Name:
methyl ester

cat. No.: B1321557

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 6-
lodo-pyridine-2-carboxylic acid methyl ester. Due to the specialized nature of this
compound, some specific quantitative physical data is not readily available in publicly
accessible literature. However, this guide compiles the existing information and presents
standardized experimental protocols for the determination of these properties.

Core Physical Properties

While specific experimental values for melting point, boiling point, density, and solubility of 6-
lodo-pyridine-2-carboxylic acid methyl ester are not extensively reported, the fundamental
molecular and known physical characteristics are summarized below.
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Property Value Source
Molecular Formula C7HeINO2 [1]
Molecular Weight 263.03 g/mol [1]

CAS Number 849830-15-5 [1]
Appearance Solid

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Experimental Protocols

For researchers synthesizing or working with 6-lodo-pyridine-2-carboxylic acid methyl ester,
the following are detailed, standard methodologies for determining key physical properties.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity. A sharp melting range
typically signifies a pure compound, while a broad melting range often indicates the presence
of impurities.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:
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Ensure the sample of 6-lodo-pyridine-2-carboxylic acid methyl ester is completely dry
and finely powdered. If necessary, gently grind the crystalline solid in a mortar.[2]

Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the capillary tube on a
hard surface.[3]

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point (if a preliminary rough measurement has been made).

Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the
sample and the thermometer.[3]

Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

Continue heating slowly and record the temperature at which the last solid crystal melts (the
end of the melting range).[3]

The recorded melting range provides an indication of the sample's purity.

Solubility Determination

Determining the solubility of a compound in various solvents is essential for purification (e.g.,

recrystallization), analysis (e.g., chromatography), and formulation.

Apparatus:

Test tubes and rack

Vortex mixer or magnetic stirrer

Graduated pipettes or burette

Analytical balance
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Procedure for Qualitative Solubility:

Place a small, accurately weighed amount of 6-lodo-pyridine-2-carboxylic acid methyl
ester (e.g., 10 mg) into a series of test tubes.

To each test tube, add a small volume (e.g., 1 mL) of a different solvent (e.g., water, ethanol,
methanol, acetone, ethyl acetate, dichloromethane, hexane).

Vigorously agitate the mixture using a vortex mixer or magnetic stirrer for a set period (e.g.,
1-2 minutes).

Visually inspect the solution to determine if the solid has dissolved completely.

If the compound dissolves, it is considered soluble in that solvent under these conditions. If it

remains as a solid, it is considered insoluble.

Procedure for Quantitative Solubility:

Add a known mass of the compound to a test tube.

Incrementally add a known volume of the desired solvent from a burette while continuously

stirring.[4]
Continue adding the solvent until the solid is completely dissolved.[4]

The solubility can then be calculated and expressed in terms of mass per unit volume (e.g.,
mg/mL).

Characterization Workflow

The following diagram illustrates a general workflow for the synthesis and characterization of a

novel organic compound like 6-lodo-pyridine-2-carboxylic acid methyl ester.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.benchchem.com/product/b1321557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 6-lodo-pyridine-2-carboxylic acid methyl ester

Crude Product Isolation

Purification (e.g., Recrystallization, Chromatography)

Structural Characterization (NMR, IR, MS) Physical Property Determination

Purity Assessment (e.g., HPLC, Elemental Analysis) Melting Point Analysis Solubility Screening

Pure, Characterized Compound

Click to download full resolution via product page

Caption: General workflow for the synthesis and characterization of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physical Properties of 6-lodo-pyridine-
2-carboxylic acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321557#6-iodo-pyridine-2-carboxylic-acid-methyl-
ester-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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